![molecular formula C8H7BrClNO3 B1378052 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene CAS No. 1393442-06-2](/img/structure/B1378052.png)
1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene
Overview
Description
1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene is a chemical compound with the molecular formula C8H7BrClNO3 and a molecular weight of 280.51 . It is a compound that contains a benzene ring substituted with bromo, chloro, ethoxy, and nitro groups .
Molecular Structure Analysis
The InChI code for 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene is1S/C8H7BrClNO3/c1-2-14-8-3-5(9)6(10)4-7(8)11(12)13/h3-4H,2H2,1H3
. This code represents the molecular structure of the compound, indicating the presence of a benzene ring with bromo, chloro, ethoxy, and nitro substituents.
Scientific Research Applications
Anisotropic Displacement Parameters in Halomethyl-Nitrobenzene Derivatives
Research by Mroz et al. (2020) on isomorphous compounds including 1-(halomethyl)-3-nitrobenzene variants (halo = chloro and bromo) utilized X-ray diffraction experiments and first-principles calculations to understand anisotropic displacement parameters. This study underscores the complexity and challenges in experimental setups for bromo compounds, hinting at the intricate behaviors of halogen-substituted nitrobenzenes like 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene in crystallographic analyses (Mroz et al., 2020).
Ethoxylation and Phase-Transfer Catalysis
Wang and Rajendran (2007) explored the ethoxylation of p-chloronitrobenzene under ultrasound irradiation, using phase-transfer catalysts. This process, relevant to the synthesis of ethoxy-nitrobenzene derivatives, demonstrates the efficiency of ultrasound-assisted nucleophilic substitution reactions, potentially applicable to the synthesis and modification of 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene (Wang & Rajendran, 2007).
Electrosynthesis and Vinylbenzene Derivatives
Du and Peters (2010) conducted a study on the electrochemical reductions of halogenated nitrobenzenes at carbon cathodes, leading to the synthesis of nitro-vinylbenzene and 1H-indole derivatives. Their findings reveal potential electrosynthetic routes that could be applicable to compounds like 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene, demonstrating the versatility of electrochemical methods in organic synthesis (Du & Peters, 2010).
Microbial Degradation of Chloro-Nitrobenzene
Shah (2014) investigated the microbial degradation of 1-chloro-4-nitrobenzene by a newly isolated bacterial strain, which utilizes it as a sole source of carbon, nitrogen, and energy. This research highlights the environmental relevance of halogenated nitrobenzenes and their potential for bioremediation. Similar microbial pathways might be explored for compounds like 1-Bromo-2-chloro-5-ethoxy-4-nitrobenzene, indicating the intersection of organic chemistry and environmental science (Shah, 2014).
properties
IUPAC Name |
1-bromo-2-chloro-5-ethoxy-4-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrClNO3/c1-2-14-8-3-5(9)6(10)4-7(8)11(12)13/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUYNYJGMFTJFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1[N+](=O)[O-])Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201260019 | |
Record name | Benzene, 1-bromo-2-chloro-5-ethoxy-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201260019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1393442-06-2 | |
Record name | Benzene, 1-bromo-2-chloro-5-ethoxy-4-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393442-06-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1-bromo-2-chloro-5-ethoxy-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201260019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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